Cas no 1806599-12-1 (4-Mercapto-7-methylthio-1H-benzimidazole)

• Product Name: 4-Mercapto-7-methylthio-1H-benzimidazole
• CAS No: 1806599-12-1
• MF: C₈H₈N₂S₂
• MW: 196.292518615723
• CID: 4824935
• Update Time: 2025-06-07

4-Mercapto-7-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-7-methylthio-1H-benzimidazole

• Inchi： 1S/C8H8N2S2/c1-12-6-3-2-5(11)7-8(6)10-4-9-7/h2-4,11H,1H3,(H,9,10)
• InChI Key： NQSVZGNALOJHHH-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C2=C1NC=N2)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 55

Additional information on 4-Mercapto-7-methylthio-1H-benzimidazole

4-Mercapto-7-methylthio-1H-benzimidazole: A Promising Compound in the Field of Medicinal Chemistry

4-Mercapto-7-methylthio-1H-benzimidazole (CAS No. 1806599-12-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The presence of a mercapto group and a methylthio substituent in its structure imparts additional reactivity and functionality, making it an intriguing candidate for further research and development.

The chemical structure of 4-Mercapto-7-methylthio-1H-benzimidazole consists of a benzimidazole core with a mercapto group at the 4-position and a methylthio group at the 7-position. The mercapto group is known for its ability to form disulfide bonds, which can play a crucial role in various biological processes such as protein folding and redox signaling. The methylthio group, on the other hand, can enhance lipophilicity and improve membrane permeability, which are important factors in drug design.

Recent studies have highlighted the potential of 4-Mercapto-7-methylthio-1H-benzimidazole in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall integrity and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-Mercapto-7-methylthio-1H-benzimidazole has also shown promise as an antibacterial agent. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antibacterial activity is thought to be mediated by interference with bacterial cell wall synthesis and disruption of membrane function.

The potential applications of 4-Mercapto-7-methylthio-1H-benzimidazole extend beyond antimicrobial therapy. Recent research has explored its use as an antiparasitic agent, particularly against protozoan parasites such as Toxoplasma gondii. A study published in the International Journal for Parasitology: Drugs and Drug Resistance found that this compound exhibits significant antiparasitic activity by inhibiting key enzymes involved in parasite metabolism and replication.

The unique structural features of 4-Mercapto-7-methylthio-1H-benzimidazole also make it an attractive candidate for drug development in other therapeutic areas. For instance, preliminary studies have suggested that this compound may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. Research published in the Cancer Letters journal reported that treatment with this compound led to significant reductions in tumor size and proliferation in both in vitro and in vivo models.

In terms of pharmacokinetics, early studies have shown that 4-Mercapto-7-methylthio-1H-benzimidazole exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability, while the presence of polar functional groups ensures sufficient water solubility for effective delivery to target tissues. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

The safety profile of 4-Mercapto-7-methylthio-1H-benzimidazole is another important consideration for its potential therapeutic applications. Preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further comprehensive safety assessments are necessary to ensure its suitability for human use.

In conclusion, 4-Mercapto-7-methylthio-1H-benzimidazole (CAS No. 1806599-12-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.